Cas no 767628-89-7 (4-(chloromethyl)-1,3-oxazole)

4-(Chloromethyl)-1,3-oxazole is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to an oxazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the functionalization of pharmaceuticals, agrochemicals, and specialty materials. The chloromethyl group facilitates nucleophilic substitution reactions, enabling efficient derivatization or further cross-coupling. Its oxazole core contributes to stability while maintaining reactivity, making it suitable for constructing complex molecular architectures. The compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and electronic properties. Proper handling is required due to its reactivity, but its synthetic utility justifies its application in advanced research and industrial processes.
4-(chloromethyl)-1,3-oxazole structure
4-(chloromethyl)-1,3-oxazole structure
Product Name:4-(chloromethyl)-1,3-oxazole
CAS No:767628-89-7
MF:C4H4ClNO
MW:117.533659934998
MDL:MFCD16989419
CID:1027506
PubChem ID:21698161
Update Time:2025-11-02

4-(chloromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)oxazole
    • 4-Chloromethyl-oxazole
    • 4-(chloromethyl)-1,3-oxazole
    • VUCSUGAHPSQTLD-UHFFFAOYSA-N
    • AKOS006377406
    • F1905-0031
    • 767628-89-7
    • FT-0705035
    • 4-chloromethyloxazole
    • MFCD16989419
    • OXAZOLE, 4-(CHLOROMETHYL)-
    • SCHEMBL1660038
    • DTXSID70617063
    • EN300-264868
    • J-513704
    • FS-6476
    • AB71585
    • DA-02954
    • MDL： MFCD16989419
    • Inchi： 1S/C4H4ClNO/c5-1-4-2-7-3-6-4/h2-3H,1H2
    • InChI Key： VUCSUGAHPSQTLD-UHFFFAOYSA-N
    • SMILES： ClCC1=COC=N1

Computed Properties

  • Exact Mass: 116.9981414g/mol
  • Monoisotopic Mass: 116.9981414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 59.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26Ų

4-(chloromethyl)-1,3-oxazole Pricemore >>

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4-(chloromethyl)-1,3-oxazole Suppliers

Amadis Chemical Company Limited
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(CAS:767628-89-7)4-(chloromethyl)-1,3-oxazole
Order Number:A865420
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:54
Price ($):1642.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:767628-89-7)4-(chloromethyl)-1,3-oxazole
A865420
Purity:99%
Quantity:1g
Price ($):1642.0
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